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Compound of Interest

Compound Name: Ethyl-ammonium sulfate

Cat. No.: B3343170 Get Quote

Disclaimer: This document provides a comprehensive overview of the available health and

safety information for ethylammonium sulfate. It is intended for researchers, scientists, and

drug development professionals. A significant challenge in compiling this guide is the limited

publicly available safety and toxicological data specifically for mono-ethylammonium sulfate.

Consequently, this guide also draws upon data from closely related compounds, such as

diethylammonium sulfate and ammonium sulfate, to provide a broader understanding of

potential hazards. This practice, known as read-across, has inherent limitations, and the

information should be interpreted with caution. All data derived from related compounds are

clearly indicated.

Chemical Identification and Physical Properties
Ethylammonium sulfate can exist in two primary forms: mono-ethylammonium sulfate (from the

neutralization of ethylamine with sulfuric acid) and di-ethylammonium sulfate (from the

neutralization of diethylamine with sulfuric acid). It is crucial to distinguish between these

compounds, as their physicochemical and toxicological properties may differ.

Table 1: Physical and Chemical Properties
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Property
Diethylammonium
Sulfate

Ethylammonium
Hydrogen Sulfate

Ammonium Sulfate

CAS Number 26292-53-5[1][2] Not readily available 7783-20-2[3]

Molecular Formula C₈H₂₄N₂O₄S[2][4] C₂H₉NO₄S[5] (NH₄)₂SO₄[6]

Molecular Weight 244.35 g/mol [2][4] 143.16 g/mol [5] 132.14 g/mol [3]

Appearance Data not available Data not available
White crystalline

solid[3]

Boiling Point
366.7°C at 760

mmHg[2]
Data not available

Decomposes

>280°C[3]

Flash Point 175.6°C[2] Data not available Not flammable[7]

Vapor Pressure
2.22E-06 mmHg at

25°C[2]
Data not available Data not available

Solubility Data not available Data not available Soluble in water[6]

Hazard Identification and Classification
Due to the lack of a specific, harmonized GHS classification for ethylammonium sulfate, the

following table summarizes the available information for related compounds.

Table 2: GHS Hazard Information (Note: Data is for related compounds)
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Hazard Class
Diethylammonium Sulfate
(CAS 26292-53-5)

Ammonium Sulfate (CAS
7783-20-2)

Pictograms
GHS05 (Corrosion), GHS06

(Toxic), GHS07 (Harmful)[1]
Not classified as hazardous[3]

Signal Word Danger[1] No signal word[3]

Hazard Statements

H302: Harmful if

swallowed[1]H311: Toxic in

contact with skin[1]H314:

Causes severe skin burns and

eye damage[1]H318: Causes

serious eye damage[1]H332:

Harmful if inhaled[1]H335: May

cause respiratory irritation[1]

Not classified as hazardous[3]

Precautionary Statements

P260, P264, P270, P271,

P280, P301+P312,

P301+P330+P331,

P302+P352,

P303+P361+P353,

P304+P340,

P305+P351+P338, P310,

P312, P321, P361, P363,

P405, P501[1]

Not classified as hazardous[3]

Toxicological Data
Specific toxicological data for ethylammonium sulfate is not readily available in the public

domain. The table below presents data for ammonium sulfate as a reference.

Table 3: Toxicological Data for Ammonium Sulfate

Endpoint Value Species Route Source

LD50 4250 mg/kg Rat Oral [3]

LD50 > 2000 mg/kg Rat Dermal [3]
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A chronic toxicity and carcinogenicity study on ammonium sulfate in F344 rats concluded that

the no-observed-adverse-effect level (NOAEL) was 256 mg/kg bw/day for males and 284

mg/kg bw/day for females, and the compound was found to be non-carcinogenic under the

study conditions.[8]

Experimental Protocols
Detailed experimental protocols for the safety assessment of ethylammonium sulfate were not

found in the reviewed literature. However, standardized protocols for acute toxicity testing, such

as the OECD Test Guideline 423 for Acute Oral Toxicity, are typically employed.[9]

General Principles of an Acute Oral Toxicity Study (as per OECD 423):

Test Animals: Typically rodents (e.g., rats or mice) are used. Animals are fasted before the

administration of the substance.[9]

Dose Administration: The test substance is administered in a single dose by gavage. The

starting dose is selected from one of four fixed levels: 5, 50, 300, and 2000 mg/kg body

weight.[9]

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for a set period, typically 14 days.[9]

Endpoint: The study allows for the determination of the LD50 (median lethal dose) and

provides information on the hazardous properties of the substance.[9]

Safe Handling and Emergency Procedures Workflow
Given the potential hazards associated with alkylammonium sulfates, a systematic approach to

handling is essential. The following workflow diagram outlines the key steps for safe laboratory

use.
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Workflow for Safe Handling of Ethylammonium Sulfate

Planning & Preparation

Handling & Use

Emergency Response

1. Risk Assessment
- Review available SDS

- Identify potential hazards
- Evaluate exposure routes

2. PPE Selection
- Chemical resistant gloves
- Safety goggles/face shield

- Lab coat
- Respiratory protection (if needed)

Based on hazards

3. Engineering Controls
- Work in a well-ventilated area

- Use a chemical fume hood

4. Handling Procedures
- Avoid generating dust/aerosols

- Prevent contact with skin and eyes
- Use appropriate tools

5. Storage
- Tightly closed container

- Cool, dry, well-ventilated area
- Away from incompatible materials

After use

6. Spill Response
- Evacuate area

- Wear appropriate PPE
- Contain and clean up spill
- Dispose of waste properly

If spill occurs

7. Exposure Response
- Skin: Wash with soap and water
- Eyes: Rinse with plenty of water

- Inhalation: Move to fresh air
- Ingestion: Seek medical attention

If exposure occurs

Click to download full resolution via product page

Caption: Workflow for the safe handling of ethylammonium sulfate.
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Conclusion
The available data on the health and safety of ethylammonium sulfate is limited, necessitating

a cautious approach to its handling. The information on related compounds, particularly

diethylammonium sulfate, suggests that it may be harmful if swallowed, toxic in contact with

skin, and capable of causing severe skin burns and eye damage. Researchers and

professionals must adhere to stringent safety protocols, including the use of appropriate

personal protective equipment and engineering controls. In the absence of specific

toxicological data, it is prudent to treat ethylammonium sulfate with a high degree of caution,

assuming it possesses a hazard profile similar to that of other toxic and corrosive

alkylammonium salts. Further toxicological studies are required to fully characterize the health

and safety profile of ethylammonium sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3343170#health-and-safety-information-for-handling-
ethylammonium-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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